C.I. Acid blue 112

• CAS No.: 12219-19-1
• Molecular Formula: O2Re
• Synonyms: C.I. Acid blue 112

Description

C.I. Acid Blue 112 (CAS 12219-19-1) is an industrial-grade acid dye belonging to the azo class, primarily utilized in research and development for the coloration of textile and leather materials . It is known in the market under various trade names such as Kayanol Milling Ultra Sky SE, Suminol Milling Brilliant Sky Blue SE, and Nylomine Acid Blue C-R . As an acid dye, its mechanism of action involves applying it to protein-based fibers (like wool and silk) or synthetic fibers (such as nylon) from an acidic dye bath, where the colored anion of the dye forms ionic bonds with positively charged sites on the fiber . This compound is offered for research applications, including studies on dyeing processes, material science, and the development of new coloration techniques. It is the responsibility of the researcher to determine the compound's suitability for specific applications. This product is supplied For Research Use Only and is strictly not for diagnostic, therapeutic, or personal use. Proper handling procedures should be observed, including storing in a cool, well-ventilated place and avoiding the formation of dust .

Advanced Synthetic Methodologies and Process Engineering for C.i. Acid Blue 112

Novel Synthesis Routes and Reaction Mechanisms (e.g., green chemistry approaches)

The traditional synthesis of triphenylmethane (B1682552) dyes often involves multi-step processes with the use of strong acids and oxidizing agents, which can generate significant waste. google.comepa.gov Emerging research focuses on developing more environmentally benign synthetic routes, aligning with the principles of green chemistry. These approaches aim to reduce waste, use less hazardous chemicals, and improve energy efficiency. rsc.orgmdpi.comresearchgate.net

A plausible synthetic pathway for C.I. Acid Blue 112, inferred from the synthesis of similar dyes like C.I. Acid Blue 9, involves the condensation of 2-formylbenzenesulfonic acid with N-ethyl-N-(3-sulfobenzyl)aniline. worlddyevariety.com This reaction is followed by an oxidation step to yield the final dye.

Inferred Reaction for this compound Synthesis:

2-formylbenzenesulfonic acid + 2 molecules of N-ethyl-N-(3-sulfobenzyl)aniline → Leuco form of this compound

Leuco form of this compound + [Oxidizing Agent] → this compound

Green chemistry approaches to dye synthesis are increasingly focusing on the use of less toxic solvents and catalysts. rsc.org For instance, the use of solid acid catalysts, such as sulfonic acid functionalized magnetic nanoparticles, has been explored for the synthesis of azo dyes, a different class of dyes, suggesting potential for similar catalytic systems in triphenylmethane dye synthesis to replace corrosive liquid acids. rsc.org Furthermore, the use of water as a solvent, where feasible, is a key aspect of green dye synthesis. mdpi.com

The oxidation of the leuco base is a critical step in the synthesis of triphenylmethane dyes. sci-hub.st Traditional oxidizing agents include lead dioxide and manganese dioxide, which can lead to heavy metal contamination in the waste stream. sci-hub.st Modern approaches are exploring cleaner catalytic oxidation systems.

For the broader class of triphenylmethane dyes, catalytic systems involving metal complexes and hydrogen peroxide as a "green" oxidant are being investigated. For example, an iron phthalocyanine (B1677752) derivative has been used as a catalyst with hydrogen peroxide for the clean oxidation of the leuco form of Acid Blue 9 in an aqueous medium. researchgate.net This approach offers a more environmentally friendly alternative to traditional methods. Another study demonstrated the use of a CuO/silicotungstic acid catalyst for the oxidation of a leuco acid to form Acid Blue 7 in an aqueous phase with hydrogen peroxide. researchgate.net Such catalytic systems could potentially be adapted for the synthesis of this compound, reducing the reliance on stoichiometric heavy metal oxidants.

The use of chloranil (B122849) as an oxidizing agent in a water-immiscible solvent has also been described for leuco triphenylmethane compounds, which could be another potential route for the synthesis of this compound. google.com

Process intensification in the chemical industry aims to develop smaller, cleaner, and more energy-efficient technologies. aiche.org In dye manufacturing, this can involve the use of continuous flow reactors, microreactors, or alternative energy sources like ultrasound to enhance reaction rates and yields. sphinxsai.comresearchgate.net

While specific data on the process intensification for this compound is not available, general principles can be applied. For instance, optimizing reaction parameters such as temperature, pH, and reactant concentrations is crucial for maximizing yield and minimizing by-product formation. In the synthesis of related dyes, careful control of these parameters has been shown to be critical. google.com A case study in the textile industry on dye schedule optimization highlights the potential for significant improvements in efficiency by carefully planning production sequences. mdpi.com

The table below illustrates hypothetical process optimization parameters for the synthesis of a triphenylmethane dye like this compound, based on general knowledge of similar chemical processes.

Parameter	Conventional Process	Intensified/Optimized Process	Potential Benefits
Reactor Type	Large Batch Reactor	Continuous Flow Reactor/Microreactor	Improved heat and mass transfer, better process control, smaller footprint
Energy Source	Conventional Heating	Microwave/Ultrasound	Faster reaction rates, reduced energy consumption
Catalyst	Stoichiometric Oxidants (e.g., MnO2)	Heterogeneous/Homogeneous Catalysts (e.g., metal complexes)	Reduced waste, catalyst recyclability, milder reaction conditions
Solvent	Organic Solvents	Water/Supercritical Fluids	Reduced environmental impact, improved safety

Alternative precursor chemistry could involve the use of different starting materials or derivatized intermediates to achieve the final dye structure. For example, different substituted benzaldehydes or anilines could be used to produce analogues of this compound with varied shades and properties. The use of pre-sulfonated precursors is a common strategy in the synthesis of acid dyes to ensure water solubility. sci-hub.st

Research into the synthesis of triphenylmethane dyes has explored the use of various substituted aromatic aldehydes and anilines to create a wide range of colors. researchgate.net This suggests that a modular approach to the synthesis of this compound and its analogues is feasible by modifying the precursor structures.

Scale-Up Considerations and Industrial Feasibility of this compound Synthesis

The industrial scale-up of dye synthesis presents several challenges, including ensuring consistent product quality, managing heat transfer in large reactors, and handling large volumes of reactants and waste streams. patsnap.com For the synthesis of this compound, the highly exothermic nature of sulfonation and oxidation reactions would require careful thermal management to prevent side reactions and ensure safety.

A clean production technology for the similar dye, C.I. Acid Blue 9, has been developed and scaled up to a 3000-L reactor, demonstrating the industrial feasibility of such processes. researchgate.net This process utilizes a catalytic oxidation system with hydrogen peroxide, which is advantageous for large-scale production due to its environmental benefits and the reduced need for handling solid oxidants.

The transition from batch to continuous processing is a key consideration for the industrial feasibility of new synthetic routes. Continuous processes can offer better control over reaction conditions, leading to more consistent product quality and higher yields. However, the initial capital investment for continuous manufacturing equipment can be higher than for traditional batch reactors. google.com

By-product Analysis and Purification Techniques in this compound Production

The synthesis of triphenylmethane dyes can result in the formation of several by-products. In the condensation step, over-reaction or side reactions can lead to the formation of undesired isomers or polymeric materials. The oxidation step can also produce by-products if not carefully controlled, including over-oxidized species or products from the cleavage of substituent groups. sci-hub.st The sulfonation of aromatic compounds can also lead to the formation of isomeric sulfonic acids. google.com

Purification of the final dye is crucial to achieve the desired color intensity and to remove any potentially harmful impurities. Common purification techniques for acid dyes include:

Salting out: The dye is precipitated from the reaction mixture by the addition of a salt, such as sodium chloride. This is a common primary purification step.

Crystallization/Recrystallization: The crude dye is dissolved in a suitable solvent at an elevated temperature and then allowed to cool, causing the purified dye to crystallize out, leaving impurities in the solution. wpmucdn.comillinois.eduesisresearch.org This is an effective method for obtaining high-purity solid dyes.

Chromatography: Techniques such as column chromatography can be used for the purification of dyes and their intermediates, offering high selectivity to remove even closely related impurities. column-chromatography.com

Membrane Filtration: Nanofiltration can be employed to remove inorganic salts and other low molecular weight impurities from the dye solution. google.com

Flocculation: The use of flocculants can help in the removal of colloidal impurities from dye solutions. google.com

The table below summarizes the potential by-products and corresponding purification techniques relevant to the production of this compound.

Process Step	Potential By-products	Purification Technique
Sulfonation of Precursors	Isomeric sulfonic acids, unreacted starting materials	Crystallization, Chromatography
Condensation	Over-condensed products, isomeric leuco compounds	Filtration, Crystallization
Oxidation	Over-oxidized products, degradation products	Crystallization, Chromatography
General	Inorganic salts	Salting out, Membrane Filtration

Sophisticated Analytical and Spectroscopic Characterization of C.i. Acid Blue 112

Advanced Chromatographic Techniques for C.I. Acid Blue 112 Detection and Quantification

Chromatographic methods are essential for separating this compound from complex matrices and quantifying its presence. These techniques leverage differential interactions of the analyte with a stationary phase and a mobile phase.

High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) Method Development for this compound

HPLC and UPLC are widely used for the analysis of dyes due to their ability to separate and detect non-volatile and polar compounds. Method development for this compound using these techniques involves optimizing parameters such as the stationary phase (column), mobile phase composition, flow rate, and detection wavelength.

HPLC methods have been developed for the analysis of various acid dyes in different matrices, including food and textiles. fda.govosha.gov These methods often utilize reverse-phase C18 columns and mobile phases consisting of mixtures of water or aqueous buffers (such as ammonium (B1175870) acetate (B1210297) or phosphoric acid) and organic solvents (like methanol (B129727) or acetonitrile). fda.govmjcce.org.mk Detection is typically achieved using UV-Visible or Photodiode Array (PDA) detectors, monitoring at wavelengths where the dye strongly absorbs. fda.govmjcce.org.mk

UPLC, an evolution of HPLC, employs smaller particle size columns (sub-2µm) and higher pressures, leading to faster separations, increased sensitivity, and improved resolution. acgpubs.org While specific UPLC methods for this compound were not extensively detailed in the search results, UPLC-PDA and UPLC-MS systems have been successfully applied for the simultaneous determination of various water-soluble dyes in complex samples. researchgate.net The principles of UPLC method development for acid dyes would involve similar considerations as HPLC, focusing on optimizing gradient elution and utilizing the enhanced capabilities of the UPLC system for efficient separation and sensitive detection. acgpubs.orgresearchgate.net

Data from a study on HPLC method development for organic acids in wine illustrates typical parameters that are optimized in such methods:

Parameter	Detail
Stationary Phase	LiChrosorb RP-18 column (250 × 4.6 mm, 5 µm)
Mobile Phase	5 mM H₃PO₄, pH 2.1
Flow Rate	1 mL/min
Detection	UV-Vis, 210 nm
Elution	Isocratic

This table exemplifies the type of detailed parameters considered during HPLC method development for acidic compounds.

Gas Chromatography-Mass Spectrometry (GC-MS) Applications for this compound Metabolites

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds, often used in metabolomics studies. thermofisher.comnih.gov While this compound itself is a large, polar molecule not directly amenable to standard GC-MS without derivatization, this technique can be applied to study its potential metabolites.

Metabolite analysis using GC-MS typically involves extraction of metabolites from a sample matrix, followed by chemical derivatization to increase their volatility and thermal stability. thermofisher.comasbcnet.org Common derivatization procedures include methoximation of carbonyl groups and silylation of polar functional groups like hydroxyl, amine, and thiol groups. thermofisher.comasbcnet.org The derivatized metabolites are then separated by a GC column and detected by a mass spectrometer, which provides fragmentation patterns used for identification by comparison to spectral libraries. thermofisher.comnih.gov

Studies on the biodegradation of azo dyes, such as C.I. Acid Blue 113 (another azo dye), have utilized techniques like transcriptome analysis to identify potential degradation pathways and enzymes involved. mdpi.com While GC-MS was not explicitly mentioned for metabolite identification of this compound in the search results, it is a standard technique for identifying small molecule metabolites, including organic acids and aromatic compounds that could result from the breakdown of complex dyes. nih.govmdpi.com

Capillary Electrophoresis (CE) for this compound and Related Dyes

Capillary Electrophoresis (CE) is a separation technique that separates analytes based on their charge-to-size ratio in an electric field within a narrow capillary. Acid dyes, being anionic, are well-suited for separation by CE, particularly using capillary zone electrophoresis (CZE). nih.gov

CE methods have been demonstrated for the analysis of various acid dyes extracted from materials like nylon fibers. nih.govresearchgate.net These methods often utilize basic buffer solutions to ensure the dyes are in their anionic form, facilitating electrophoretic migration. researchgate.net Detection in CE can be achieved using UV-Visible or diode array detectors. researchgate.net CE offers advantages such as high separation efficiency, short analysis times, and minimal sample requirements. researchgate.netresearchgate.net

A study on the forensic analysis of acid dyes from nylon fibers demonstrated the applicability of CE with diode array detection for separating multiple dye components. researchgate.net The separation of anthraquinone (B42736) acid dyes extracted from nylon fibers using CE with a pyridine/water extraction solvent at elevated temperature showed distinct peaks for the dyes. researchgate.net This highlights the potential of CE for resolving this compound from other components in a mixture.

Advanced Spectroscopic Characterization of this compound

Spectroscopic techniques provide valuable information about the molecular structure and functional groups of this compound.

Fourier Transform Infrared (FTIR) and Raman Spectroscopy for Structural Elucidation

FTIR and Raman spectroscopy are vibrational spectroscopic techniques that provide complementary information about the functional groups and molecular structure of a compound. FTIR measures the absorption of infrared radiation by molecular vibrations, while Raman spectroscopy measures the inelastic scattering of light by molecular vibrations.

FTIR spectroscopy has been used to characterize the functional groups of various acid dyes. upm.edu.myekb.eg Analysis of FTIR spectra can reveal the presence of characteristic functional groups in this compound, such as O-H, N-H, C-H, C=O, and sulfonic acid (S=O) groups, which are consistent with its known structure. ontosight.aiupm.edu.my Comparing the FTIR spectrum of this compound to reference spectra can aid in its identification and structural confirmation. ir-spectra.com

Nuclear Magnetic Resonance (NMR) Spectroscopy for this compound

NMR spectroscopy is a powerful technique for determining the detailed structure of organic molecules by analyzing the magnetic properties of atomic nuclei, particularly 1H and 13C. NMR provides information on the number and type of atoms in a molecule, their chemical environment, and their connectivity.

NMR spectroscopy is routinely used for the structural elucidation of complex organic compounds, including dyes. Analysis of the 1H and 13C NMR spectra of this compound would provide detailed information about the different types of hydrogen and carbon atoms in the molecule, their chemical shifts, and coupling patterns. This information can be used to confirm the proposed chemical structure of this compound and identify any impurities. While specific NMR data for this compound was not found in the immediate search results, NMR is a standard technique for characterizing the structure of organic dyes and related compounds. nih.govchemicalbook.com

UV-Visible Spectroscopy for Quantitative Analysis and Dyeing Kinetics

UV-Visible (UV-Vis) spectroscopy is a widely used technique for both the qualitative investigation and quantitative detection of compounds, including dyes, in solution. researchgate.net The method relies on measuring the intensity of a light beam as a function of a molecule's absorption in the UV and visible regions of the electromagnetic spectrum. researchgate.net Compounds with chromophore and auxochrome groups, characteristic of many dyes, exhibit strong absorption bands in the UV-Vis range, making them suitable for this analysis. researchgate.netlibretexts.org

For quantitative analysis using UV-Vis spectrophotometry, the concentration of an analyte is determined based on its absorption of UV or visible radiation. libretexts.org This is often achieved by creating a calibration curve, which plots the absorbance of solutions with known concentrations against their respective concentrations. researchgate.net The concentration of an unknown sample can then be determined by measuring its absorbance and comparing it to the calibration curve. researchgate.net

UV-Vis spectroscopy is also valuable for studying the kinetics of dyeing processes. The exhaustion of a dye bath, which is the amount of dye taken up by the fiber over time, can be quantified by measuring the decrease in dye concentration in the bath using UV-Vis spectroscopy. ijche.comresearchgate.net By monitoring the change in absorbance of the dye bath solution at the dye's maximum wavelength of absorption over different time intervals, researchers can determine the rate and extent of dye uptake by the fiber. ijche.comresearchgate.net

Studies on the kinetics of dyeing often involve analyzing the adsorption rate of the dye onto the fiber. ijche.com Various kinetic models, such as zero-order, first-order, and second-order models, can be applied to the experimental data obtained from UV-Vis measurements to understand the rate-controlling steps of the dyeing process. ijche.comresearchgate.net

For example, research on the dyeing of wool with C.I. Acid Blue 106 (another acid dye) utilized a UV/VIS spectrophotometer to calculate the absorbance of the dye bath solution and study the kinetics of the dyeing process at different temperatures. researchgate.net The exhaustion percentage of the dye bath was quantified at various time points throughout the dyeing procedure. researchgate.net

While direct kinetic studies specifically on this compound using UV-Vis spectroscopy were not extensively detailed in the search results, the principles and methodologies applied to other acid dyes like C.I. Acid Red 1 and C.I. Acid Blue 106 are generally applicable. ijche.comresearchgate.net These studies demonstrate the utility of UV-Vis spectroscopy in monitoring dye bath exhaustion and providing data for kinetic modeling.

Data on the exhaustion of a dye bath over time can be presented in tables to illustrate the kinetics of the dyeing process. While specific data for this compound is not available from the search results, the following hypothetical table illustrates how such data would be presented:

Time (minutes)	Absorbance of Dye Bath	Residual Dye Concentration (mg/L)	Exhaustion (%)
0	[Initial Absorbance]	[Initial Concentration]	0
10	[Absorbance at 10 min]	[Concentration at 10 min]	[Calculated %]
20	[Absorbance at 20 min]	[Concentration at 20 min]	[Calculated %]
30	[Absorbance at 30 min]	[Concentration at 30 min]	[Calculated %]
...	...	...	...

Note: The values in this table are illustrative and not based on actual data for this compound.

Method Validation and Interlaboratory Studies for this compound Analysis

Method validation is a critical process in analytical chemistry to ensure that an analytical procedure is suitable for its intended use. europa.eu It involves evaluating various performance characteristics of the method, such as accuracy, precision, sensitivity, linearity, and specificity. europa.euresearchgate.net For the analysis of dyes like this compound, validation ensures that the chosen analytical method consistently provides reliable and accurate results.

Validation of analytical methods for dyes extracted from textiles or other matrices often involves assessing parameters such as extraction reproducibility, linearity of the calibration curve, limits of detection (LOD), and limits of quantification (LOQ). ojp.gov Precision, typically expressed as the relative standard deviation for repeatability (RSDr) and reproducibility (RSDR), is another key aspect evaluated during validation. researchgate.netvliz.be

While specific validation studies or interlaboratory comparisons focused solely on this compound were not found in the provided search results, the principles of method validation and the importance of interlaboratory studies are well-established in the analysis of dyes and other chemical compounds. vliz.befao.orgiisnl.com

For instance, a collaborative trial to determine inorganic arsenic in food demonstrated the evaluation of method performance characteristics like RSDr and RSDR across different laboratories and matrices. vliz.be Similarly, proficiency tests for colorants in textiles involve laboratories analyzing samples for the presence and concentration of various dyes, providing an assessment of their analytical capabilities. iisnl.com

Although direct data from validation or interlaboratory studies for this compound are not presented here, the general practices in analytical chemistry for method validation and the conduct of interlaboratory studies are applicable to ensuring the quality and reliability of analytical data for this compound.

Mechanistic Studies and Advanced Applications of C.i. Acid Blue 112 in Material Science and Engineering

Dyeing Mechanisms and Adsorption Kinetics on Various Substrates

The dyeing process involving acid dyes like C.I. Acid Blue 112 on textile fibers typically involves several stages: the transfer of dye molecules from the solution to the external surface of the fiber, the adsorption of dye molecules at the fiber's external surface, and the diffusion of dye molecules from the external surface into the inner parts of the fiber nanochemres.orgijche.com. The kinetics of this process, which describes the rate of dye adsorption, is crucial for optimizing dyeing conditions nanochemres.orgijche.com.

While studies on the kinetics and thermodynamics of other acid dyes on various fibers, such as C.I. Acid Blue 106 on wool or C.I. Acid Blue 129 on almond shell, have been conducted using various kinetic models like pseudo-first-order, pseudo-second-order, and intraparticle diffusion models, specific kinetic data and model fitting results for this compound were not found in the consulted literature ijche.comnanochemres.orgnih.gov.

Thermodynamics and Physicochemical Parameters of this compound Adsorption

Thermodynamic investigations are essential for understanding the energy changes, feasibility, and nature of the adsorption process nanochemres.org. Parameters such as Gibbs free energy (∆G°), enthalpy (∆H°), and entropy (∆S°) provide insights into whether the adsorption is spontaneous, endothermic or exothermic, and the degree of randomness at the solid-solution interface ijche.comnih.gov. Studies on other acid dyes have explored these parameters to understand the effect of temperature on the dyeing process ijche.comnanochemres.orgnih.gov. However, specific thermodynamic and physicochemical parameters directly related to the adsorption of this compound on various substrates were not detailed in the available search results.

Interaction Mechanisms with Protein Fibers (e.g., wool, silk)

Acid dyes, including this compound, are known for their high affinity towards protein fibers such as wool and silk ontosight.aiamericanchemicalsuppliers.com. The interaction mechanisms primarily involve electrostatic attractions between the anionic dye molecules (due to the sulfonic acid groups) and the protonated amino groups present in the protein fibers under acidic dyeing conditions researchgate.netamazon.com. In addition to electrostatic interactions, non-polar interactions, such as hydrophobic forces and van der Waals forces, can also play a significant role in the adsorption and fixation of acid dyes onto protein fibers, depending on the specific dye structure researchgate.net. The small molecular size of some acid dyes facilitates migration within the fiber structure researchgate.net.

Dyeing Performance on Synthetic Polymers and Blends

Acid dyes are also used for dyeing synthetic fibers, particularly nylon, which contains amino groups that can be protonated in an acidic dyebath, allowing for ionic interactions with the anionic dye molecules americanchemicalsuppliers.comafirm-group.comalfa-chemistry.comniscpr.res.in. The dyeing of nylon fabrics with acid dyes is influenced by factors such as diffusion within the fiber structure alfa-chemistry.com. While acid dyes are generally applicable to nylon and some other synthetic fibers and blends, specific data on the dyeing performance of this compound on a range of synthetic polymers and blends was not found in the provided search results.

Innovative Applications of this compound in Niche Industries

Beyond traditional textile and paper coloration, acid dyes, including this compound, have potential or general mentions in more specialized applications.

Advanced Staining Techniques in Biomedical Research (non-diagnostic, non-clinical)

This compound has been mentioned as a staining agent in biomedical applications ontosight.ai. Acid dyes in general are used as biological stains and indicators nih.gov. While staining techniques are fundamental in biomedical research for visualizing cellular and tissue components, specific advanced staining techniques utilizing this compound in a non-diagnostic, non-clinical context were not detailed in the search results. Research in this area might explore its use in specific histological stains, fluorescent labeling (if applicable), or as a marker in experimental procedures.

Integration into Functional Materials and Smart Textiles

The integration of dyes into functional materials and smart textiles is an area of ongoing research, aiming to impart properties such as conductivity, sensing capabilities, or enhanced durability dystar.com. While dyes are integral components in the coloration of textiles that may be developed into smart materials, specific research findings or examples of this compound being directly integrated into functional materials or smart textiles to impart novel functionalities were not found in the consulted literature. Potential applications could theoretically involve using the dye within composite materials or as part of a sensing layer, but specific studies on this compound in this domain were not available.

Chemical Properties of this compound

Property	Value	Source
Chemical Formula	C22H16N2O7S2	ontosight.ai
Molecular Weight	468.49 g/mol	ontosight.ai
CAS Number	12219-19-1	americanchemicalsuppliers.comalfa-chemistry.combestchem.hu
PubChem CID	68253	ontosight.ai
C.I. Number	42780	ontosight.ai
Physical State	Solid (Powder mentioned for acid dyes)	americanchemicalsuppliers.comglentham.com
Color	Blue	ontosight.aiglentham.com
Solubility	Highly soluble in water	ontosight.ai
Affinity	High affinity for protein fibers	ontosight.ai

Role as a Model Compound in Environmental Studies (e.g., fate and transport of azo dyes)

Azo dyes, including this compound, are a significant environmental concern due to their widespread use and the potential toxicity of their degradation products mdpi.comresearchgate.net. Their stable chemical structure, designed for permanence in applications like textile dyeing, makes them recalcitrant to degradation in natural environments and conventional wastewater treatment systems mdpi.com.

Due to these characteristics, azo dyes like this compound are frequently employed as model compounds in environmental studies to investigate the fate and transport of this class of pollutants in various environmental matrices, such as soil and water systems alfa-chemistry.comamericanchemicalsuppliers.com. Research in this area focuses on understanding how these dyes behave in the environment, including their persistence, mobility, and transformation pathways.

Studies on the degradation of azo dyes often explore advanced oxidation processes (AOPs) and biological treatments as potential remediation strategies researchgate.netwwjournal.ir. For instance, electrochemical methods, photocatalysis, and Fenton-based processes have been investigated for their effectiveness in decolorizing and degrading azo dyes in water wwjournal.irwalshmedicalmedia.comirost.iriwra.org. These studies often use model azo dyes to evaluate the efficiency of different treatment methods and to elucidate the underlying degradation mechanisms. The degradation process can be influenced by factors such as electrolyte concentration, pH, applied voltage, and the presence of oxidizing agents wwjournal.irwalshmedicalmedia.com.

Biological approaches, particularly those involving microorganisms, are also studied for their ability to break down the complex structures of azo dyes mdpi.comresearchgate.net. Specific bacterial strains have been identified and investigated for their capacity to decolorize and potentially mineralize azo dyes, highlighting the potential of biological processes in treating dye-containing wastewater mdpi.com.

Photofading and Chemical Stability Research of this compound in Different Matrices

Studies on the photofading of acid dyes, including those structurally related to this compound, often investigate the influence of factors such as dye concentration, the presence of stabilizers, and the properties of the matrix material researchgate.netangelfire.comncl.res.in. For example, research on the photostability of nylon dyed with acid blue dyes has shown that dye-polymer interactions can influence dye stability angelfire.com.

The use of additives like UV absorbers and hindered amine light stabilizers (HALS) is a common strategy to enhance the lightfastness of dyed materials angelfire.comncl.res.in. These stabilizers can protect both the dye and the substrate from photodegradation angelfire.com. Studies have explored the effectiveness of different types and concentrations of UV absorbers and HALS in retarding the fading rate of dyes in polymer matrices angelfire.comncl.res.in. Data from such studies can quantify the improvement in color stability achieved by these additives over time under light exposure angelfire.com.

The mechanism of photofading can involve photo-oxidation reactions, potentially mediated by reactive species such as singlet oxygen researchgate.net. Research delves into these mechanisms to understand how dyes degrade and how to effectively inhibit these processes researchgate.net. The chemical structure of the dye, including substituents, can also play a significant role in its photostability and fading behavior in a given matrix angelfire.comncl.res.in.

Interactive Data Table: Selected Dye Degradation Study Parameters and Outcomes

Dye Used	Process	Matrix/Solution	Key Parameters Varied	Observed Outcome (Example)	Source
C.I. Acid Blue 113	Biodegradation	Wastewater	Dye concentration, Microorganism type	>80% decolorization within 24h by Sphingomonas melonis B-2	mdpi.com
C.I. Acid Blue 9	UV/TiO2 Oxidation	Aqueous Solution	Catalyst concentration, Dye concentration	Complete color elimination in 1.5-7 hours depending on conditions	iwra.org
C.I. Acid Blue 113	Electro-Fenton	Aquatic Environment	pH, Voltage, H2O2 concentration, Time	98% removal in 10 min at optimal conditions	wwjournal.ir
C.I. Acid Blue 193	UV/Peroxydisulfate Oxidation	Aqueous Solution	K2S2O8 concentration, UV irradiation, Temp, Dye conc.	100% color removal under optimum conditions	irost.ir

Note: This table presents examples of research findings related to the degradation of Acid Blue dyes, including C.I. Acid Blue 113, which is structurally related to this compound and often studied in similar contexts.

Environmental Fate, Transport, and Advanced Remediation Technologies for C.i. Acid Blue 112

Environmental Persistence and Degradation Pathways of C.I. Acid Blue 112

The persistence of this compound in the environment is attributed to its complex chemical structure, particularly the presence of stable azo bonds in many acid dyes mdpi.combioline.org.br. These structural features can render the dye resistant to natural degradation processes. Ionic azo dyes, in general, are expected to have moderate to high mobility in soil, sediment, and particulate matter due to their solubility, although they can adsorb through ion-exchange processes mst.dk.

Biodegradation Mechanisms and Microbial Decolorization Studies

Microbial degradation and decolorization offer environmentally friendly alternatives for treating dye-containing wastewater informaticsjournals.co.in. Various microorganisms, including bacteria, fungi, yeast, and algae, possess the capability to mineralize and decolorize different dyes mdpi.com. Azo dyes, which constitute a significant class of dyes, can be degraded by microorganisms, often under anaerobic conditions, with the aid of enzymes like azoreductase, leading to the formation of colorless aromatic amines mdpi.com. Laccase and lignin (B12514952) peroxidase are also highlighted as enzymes involved in the bioremediation of azo dyes by bacteria mdpi.com.

Studies have investigated the microbial decolorization of Acid Blue 113, a related azo dye, by bacterial strains mdpi.cominformaticsjournals.co.in. For instance, a bacterial strain identified as Bacillus subtilis RMLP2, isolated from soil, demonstrated a high percentage of color removal (92.71%) for Acid Blue 113 at a concentration of 100 mg/L under specific conditions (35°C, pH 7, 72 h incubation under static conditions) informaticsjournals.co.in. Yeast extract and glucose were found to enhance the decolorization efficiency informaticsjournals.co.in. Another study involving a microbial consortium showed enhanced decolorization efficacy (78%–99%) for several acid dyes, including Acid Blue 113, within 24 hours frontiersin.org. Pseudomonas stutzeri has also shown good decolorization results and high resistance to elevated concentrations of Acid Blue 113, with genomic studies indicating the presence of azoreductase and laccase enzymes in its decolorization system mdpi.com.

Advanced Oxidation Processes (AOPs) for this compound Degradation

Advanced Oxidation Processes (AOPs) are a class of chemical treatment techniques effective in degrading organic pollutants, including persistent dyes, by generating highly reactive species, primarily hydroxyl radicals (•OH) ijcce.ac.irijcce.ac.irmdpi.com. These radicals can oxidize complex chemical compounds into simpler, less harmful substances like carbon dioxide and water ijcce.ac.irmdpi.com. AOPs include various technologies such as ozonation, photocatalytic degradation, Fenton's reagent (H₂O₂/Fe²⁺), photo-Fenton, electro-Fenton, and UV-based processes ijcce.ac.irijcce.ac.ir.

Several studies have explored the application of AOPs for the degradation of acid dyes, including those structurally similar to this compound bioline.org.brwwjournal.irresearchgate.netwwjournal.ir. For example, the Fenton and photo-Fenton processes have been investigated for the degradation of azo dyes like Acid Blue 161 bioline.org.br. The Fenton process typically requires an acidic medium (around pH 3) for optimal hydroxyl radical generation mdpi.com. The photo-Fenton process, which utilizes UV radiation, can enhance degradation efficiency by regenerating Fe²⁺ bioline.org.br.

Photocatalytic ozonation using nanocomposites has also been studied for the removal of Acid Blue 113 researchgate.net. A Fe₂O₃/MoS₂ nanocomposite achieved a high dye removal efficiency (99.0%) for Acid Blue 113 under visible light photocatalytic ozonation at pH 6.4 researchgate.net. The kinetic study of this process indicated that it followed pseudo-first-order and Langmuir-Hinshelwood models researchgate.net.

Ozonation alone or in combination with catalysts has also been applied to dye degradation mdpi.comvliz.becapes.gov.br. While ozonation can be effective, its influence on toxicity can vary depending on the dye wastewater composition vliz.be.

Hydrolysis and Photodegradation Kinetics

Information specifically on the hydrolysis and photodegradation kinetics of this compound is limited in the provided search results. However, studies on related dyes can offer some insights. Hydrolysis kinetics of other dyes have been investigated, showing that factors like pH and temperature can influence the degradation rate researchgate.net. For instance, the hydrolysis rate of Reactive Blue 19 was found to be influenced by temperature and pressure, following apparent first-order kinetics researchgate.net.

Photodegradation is another potential pathway, particularly for dyes exposed to sunlight or UV radiation. While direct photodegradation data for this compound was not extensively found, photocatalytic AOPs discussed in Section 5.1.2 highlight the role of light in the degradation process when combined with catalysts iwra.orgresearchgate.net.

Adsorption-Based Removal Technologies for this compound from Aqueous Systems

Adsorption is a widely used and effective method for removing dyes from wastewater due to its simplicity, relatively low cost, and high efficiency cnrs.frrsc.org. This process involves the transfer of dye molecules from the aqueous phase to the surface of a solid adsorbent material rsc.org.

Development of Novel Adsorbent Materials (e.g., nanomaterials, biowaste)

Research focuses on developing novel and cost-effective adsorbent materials for dye removal, including those derived from biowaste and nanomaterials mdpi.comresearchgate.netdntb.gov.uamdpi.com. Various materials have been explored for their adsorption capabilities for acid dyes. For example, activated carbon, metal oxide-based materials, carbon-based materials, bio-adsorbents, metal-organic frameworks (MOFs), and polymer-based materials are widely applied rsc.org.

Specific examples of adsorbents investigated for acid dye removal include almond shells for Acid Blue 129 nih.gov, copper oxide nanoparticle-modified activated carbon for Acid Blue 129 researchgate.net, and modified fly ash for methylene (B1212753) blue (a different class of dye but demonstrating the modification approach) mdpi.com. Industrial wastes, such as steel and fertilizer industrial waste, have also been used as adsorbents for Acid Blue 113, achieving notable adsorption capacities rsc.org. Chitosan is another material that has been studied for the removal of acid dyes like Acid Blue 15 researchgate.net.

Adsorption Isotherms and Kinetic Modeling for this compound

Adsorption isotherms and kinetic models are crucial for understanding the adsorption mechanism and predicting the performance of adsorbent materials nih.govresearchgate.netsci-hub.senanochemres.org. Adsorption isotherms describe the equilibrium relationship between the concentration of the dye in the solution and the amount of dye adsorbed onto the solid phase at a constant temperature nih.govresearchgate.netsci-hub.se. Common isotherm models include Langmuir, Freundlich, Tempkin, and Dubinin-Radushkevich nih.govresearchgate.netsci-hub.se. The Langmuir model often suggests monolayer coverage of the adsorbent surface by dye molecules nih.govresearchgate.net.

Kinetic models help to understand the rate-limiting step of the adsorption process nih.govresearchgate.netsci-hub.senanochemres.org. Pseudo-first-order and pseudo-second-order models are frequently used to analyze adsorption kinetics nih.govresearchgate.netmdpi.comsci-hub.se. For the adsorption of Acid Blue 129 onto almond shells and copper oxide nanoparticle-modified activated carbon, the pseudo-second-order kinetic model provided a better fit to the experimental data compared to the pseudo-first-order model nih.govresearchgate.net. Intraparticle diffusion models are also used to evaluate the diffusion mechanisms involved in the adsorption process nih.govresearchgate.netsci-hub.se.

While specific isotherm and kinetic data for this compound were not extensively detailed in the provided results, studies on similar acid dyes indicate that these models are applicable and provide valuable insights into the adsorption behavior. For example, studies on Acid Blue 193 adsorption onto natural sepiolite (B1149698) also found the pseudo-second-order model to be the best fit for kinetic data, and the Dubinin-Radushkevich model provided a better fit for adsorption isotherms in that case sci-hub.se.

Table: Compound Names and PubChem CIDs

Compound Name	PubChem CID
This compound	68253

Interactive Data Table (Example based on search results for related dyes - specific data for this compound was not available in a format suitable for a direct table):

Here is an example of how a data table might be presented if specific numerical data for this compound adsorption kinetics or isotherms were available. This example uses illustrative data based on the types of findings reported for similar dyes.

Adsorbent Material	Dye Concentration (mg/L)	Contact Time (min)	Removal Efficiency (%)	Kinetic Model Fit (R²)	Isotherm Model Fit (R²)
Almond Shell (for Acid Blue 129) nih.gov	40	14	>98	Pseudo-second-order (>0.99)	Langmuir (>0.99)
Bacillus subtilis RMLP2 (for AB 113) informaticsjournals.co.in	100	72 hours	92.71	Not specified	Not specified
Fe₂O₃/MoS₂ Nanocomposite (for AB 113) researchgate.net	Not specified	45	99.0	Pseudo-first-order	Langmuir-Hinshelwood

Regenerability and Sustainability of Adsorbent Systems

Adsorption is a widely explored method for dye removal from wastewater due to its efficiency and the potential for using cost-effective adsorbents nih.gov. The sustainability of adsorption processes is significantly influenced by the regenerability of the adsorbent material. Regeneration allows for the repeated use of the adsorbent, reducing material costs and minimizing waste generation.

Research into the regeneration of adsorbents for dye removal has been conducted using various materials and different types of dyes. For instance, studies on the adsorption of Acid Blue 25 using Cempedak Durian peel demonstrated that the adsorbent could maintain satisfactory adsorption performance even after five cycles of treatment using a 0.1 M NaOH solution for regeneration upm.edu.my. Similarly, almond shell-based adsorbents showed efficiency in the removal and recovery of Acid Blue 129, indicating the potential for regeneration nih.gov. While these studies focus on other acid dyes, the principles of regeneration using eluents like NaOH are often applicable to adsorbents saturated with anionic dyes due to the disruption of electrostatic interactions or other binding mechanisms. nih.govupm.edu.my

The sustainability of adsorbent systems for this compound removal hinges on developing highly efficient and easily regenerable materials, ideally derived from low-cost or waste biomass mdpi.comcore.ac.uk. Factors influencing regenerability include the type of adsorbent, the nature of the dye-adsorbent interaction, and the choice of eluent. Effective regeneration not only restores the adsorbent's capacity but also concentrates the adsorbed dye, potentially facilitating its further treatment or disposal.

Integrated Wastewater Treatment Strategies for this compound Effluents

Given the complex nature of industrial textile wastewater, which often contains a mixture of dyes and other chemicals, integrated treatment strategies combining multiple processes are often more effective than standalone methods for removing dyes like this compound scispace.com. Hybrid systems leverage the strengths of different techniques to achieve higher removal efficiencies and address a broader range of pollutants scispace.com.

Hybrid Coagulation-Flocculation and Biological Treatment Systems

Combining coagulation-flocculation with biological treatment is a widely investigated hybrid approach for treating dye-containing wastewater mdpi.comresearchgate.net. Coagulation-flocculation is effective at removing suspended solids and color by aggregating dye molecules and other particles into larger flocs that can be easily separated iwaponline.commdpi.com. This pre-treatment step can reduce the pollutant load on subsequent biological treatment stages scispace.com.

Electrochemical Treatment and Membrane Filtration Techniques

Electrochemical methods and membrane filtration are advanced techniques employed for dye wastewater treatment electrochemsci.orgsdc.org.ukresearchgate.netmdpi.commdpi.com. Electrochemical oxidation can degrade dyes through direct electron transfer or indirectly via electrogenerated reactive species electrochemsci.orgresearchgate.net. Studies on the electrochemical degradation of other acid dyes, such as C.I. Acid Green 25 and C.I. Acid Violet 1, using electrodes like titanium coated with metal oxides (TiO2/RuO2) have shown promising results in terms of dye conversion electrochemsci.orgresearchgate.net. Electrocoagulation, another electrochemical technique, has also been investigated for the removal of acid dyes like Acid Blue 113 and Acid Blue 193, demonstrating high removal efficiencies for COD and color mdpi.com.

Membrane filtration techniques, such as nanofiltration, can effectively remove dye molecules from wastewater based on size exclusion and charge interactions sdc.org.ukmdpi.com. These methods can serve as a polishing step after other treatments or as a primary treatment for specific effluents mdpi.com. The integration of electrochemical processes with membrane filtration can offer synergistic benefits, where electrochemical oxidation breaks down complex dye molecules into smaller, more manageable compounds that can then be removed by membrane separation mdpi.com.

Theoretical and Computational Investigations of C.i. Acid Blue 112

Quantum Chemical Studies and Electronic Structure Analysis of C.I. Acid Blue 112

Quantum chemical methods, particularly Density Functional Theory (DFT), are widely used to investigate the electronic structure and properties of molecules. These calculations can provide valuable information about molecular geometry, reactivity, and interactions.

Density Functional Theory (DFT) Calculations for Reactivity and Interaction Mechanisms

DFT calculations are a powerful tool for studying the reactivity and interaction mechanisms of molecules on surfaces and in different environments. They can help determine the most stable configurations of adsorption and provide insights into the nature of the interactions involved, such as electrostatic forces, hydrogen bonding, and van der Waals forces. researchgate.netnih.gov DFT can also be used to calculate parameters related to chemical reactivity, such as the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), ionization potential, electron affinity, chemical hardness, and electrophilicity index. nih.govmdpi.com These parameters can be correlated with experimental observations of chemical behavior. For instance, a smaller energy gap often indicates higher reactivity. mdpi.com

Studies utilizing DFT have investigated the interaction of organic molecules, including dyes, with various surfaces like metal nanoparticles, metal surfaces, and porous materials. nih.govresearchgate.net These calculations can reveal how molecules adsorb onto a surface, the strength of the interaction, and the influence of the surface properties on the molecule's electronic structure and reactivity. nih.govresearchgate.net

Molecular Dynamics Simulations of this compound in Solution and on Surfaces

Molecular Dynamics (MD) simulations are employed to study the time-dependent behavior of molecular systems. This method is particularly useful for understanding the dynamic interactions of molecules in solution or at interfaces, such as the adsorption of dyes onto surfaces. researchgate.netresearchgate.net MD simulations can provide detailed information about the adsorption process, including the orientation of the dye molecule on the surface, the diffusion of molecules, and the role of the solvent. researchgate.net

MD simulations have been used to investigate the adsorption of various dyes onto different adsorbent materials. These simulations can reveal the preferred adsorption configurations and the strength of the interactions between the dye molecules and the adsorbent surface. researchgate.netresearchgate.net For example, MD simulations have shown that some molecules adsorb in a planar or parallel orientation on a surface, which allows for greater surface coverage and displacement of solvent molecules. researchgate.net The strength of adsorption can be assessed through interaction and binding energy calculations derived from MD simulations. researchgate.netresearchgate.net

Spectroscopic Property Prediction and Correlation with Experimental Data

Computational methods are valuable for predicting the spectroscopic properties of molecules, such as UV-Vis, IR, and NMR spectra. These predicted spectra can then be correlated with experimental data to confirm molecular structures and understand electronic transitions and vibrational modes.

Time-dependent Density Functional Theory (TD-DFT) is often used to calculate electronic spectra, providing information about excitation energies and oscillator strengths, which correspond to the wavelengths and intensities of absorption bands in UV-Vis spectra. rsc.org While conventional DFT methods may sometimes underestimate band gap energies, various approximations and functionals have been developed to improve the accuracy of these predictions. rsc.org

Computational vibrational spectroscopy, often based on normal mode analysis or Fourier transform of the dipole autocorrelation function, can be used to simulate IR spectra. uow.edu.au Comparing these simulated spectra with experimental IR data helps in assigning observed vibrational bands to specific molecular motions and confirming the presence of functional groups. uow.edu.aumdpi.com

NMR chemical shifts can also be computed using quantum chemical methods and compared with experimental NMR spectra for structural verification. nih.gov The correlation between calculated and experimental spectroscopic data is crucial for validating computational models and gaining a deeper understanding of the molecular properties of this compound. mdpi.comrsc.orgnih.gov

Computational Modeling of Dyeing Processes and Adsorption Mechanisms

Computational modeling provides insights into the complex processes involved in dyeing, particularly the adsorption mechanisms of dyes onto textile fibers or other materials. These models can help optimize dyeing conditions and design more efficient adsorption systems. researchgate.netmdpi.com

Kinetic models are used to analyze the rate of dye adsorption, providing information about the rate-controlling steps in the dyeing process, such as mass transfer, diffusion, and chemical reaction. nanochemres.orgijche.com Various kinetic models, including zero-order, first-order, second-order, and modified models, are employed to fit experimental adsorption data and determine the appropriate dyeing mechanism. nanochemres.orgijche.com

Adsorption isotherm models, such as Langmuir and Freundlich, are used to describe the equilibrium relationship between the concentration of the dye in solution and the amount of dye adsorbed onto the material. mdpi.comnih.gov These models provide information about the adsorption capacity of the material and the affinity between the dye and the adsorbent. mdpi.comnih.gov Computational approaches can estimate adsorption capacities and aid in selecting suitable adsorbent materials. researchgate.net

Factors influencing the adsorption process, such as pH, temperature, and initial dye concentration, can be investigated through computational modeling and correlated with experimental observations. mdpi.comnih.gov For instance, the pH of the solution significantly affects the ionization state of the dye molecule and the surface charge of the adsorbent, influencing electrostatic interactions and adsorption efficiency. mdpi.comnih.govacs.org

Predictive Models for Environmental Fate and Degradation of this compound

Predictive models are essential for assessing the environmental impact of dyes like this compound and developing strategies for their remediation. These models can simulate the behavior of the dye in various environmental compartments and predict its degradation pathways. researchgate.neteuropa.eu

Quantitative Structure-Activity Relationship (QSAR) models can be used to predict the ecotoxicological properties of dyes based on their molecular structures. researchgate.net These models relate structural features of a molecule to its biological activity or environmental fate. While QSAR models show promise in predicting toxicity, their accuracy depends on the quality of the experimental data used for training and validation. researchgate.net

Regulatory Landscape and Industrial Stewardship of C.i. Acid Blue 112 Non Safety Focus

International and National Regulations Pertaining to Dye Discharge and Environmental Release

Environmental regulations for dye discharge vary significantly across different countries and regions. The textile industry, a major consumer of dyes, is a significant contributor to wastewater pollution due to the large volumes of water and chemicals used in dyeing and finishing processes cloudfront.netun.orguark.eduresearchgate.net. Unfixed dyes, which can range from 10% to 30% of the dyestuff used, are often released into effluents, posing environmental challenges researchgate.netmdpi.com. These discharged dyes, including acid dyes, can be resistant to conventional wastewater treatments due to their complex structures researchgate.netmdpi.commdpi.com.

Regulations typically focus on limiting parameters such as pH, Biochemical Oxygen Demand (BOD), Chemical Oxygen Demand (COD), Total Suspended Solids (TSS), and the concentration of specific pollutants, including dyes and heavy metals un.orgroadmaptozero.com. Some regulations specifically address potentially harmful azo dyes and their by-products uark.edu. International initiatives and guidelines, such as those from the ZDHC (Zero Discharge of Hazardous Chemicals) Programme, aim to establish unified expectations for wastewater quality in the textile, apparel, leather, and footwear industries, providing criteria for wastewater and sludge quality monitoring roadmaptozero.com. These guidelines often recommend analytical methods based on internationally recognized standards roadmaptozero.com.

Best Available Technologies (BAT) and Cleaner Production Initiatives in Dye Manufacturing

The textile industry is increasingly adopting Best Available Technologies (BAT) and cleaner production initiatives to reduce its environmental footprint cloudfront.netrefashion.fr. Cleaner production emphasizes preventing and reducing pollution at the source through efficient resource use and process optimization cloudfront.netwisa.org.za. This includes minimizing water, energy, and chemical consumption, as well as reducing solid waste generation cloudfront.net.

BAT for dye manufacturing and application often involves advanced wastewater treatment methods to remove color and other pollutants from effluent. While conventional activated sludge processes can partially remove some simple azo dyes, more complex dyes like acid dyes may not be completely removed by such methods alone pantareiwater.com. Therefore, a combination of treatment processes, including physical, chemical, electrochemical, and biological methods, is often necessary pantareiwater.com. Adsorption is one frequently used method for tertiary treatment in the textile industry pantareiwater.com.

Cleaner production strategies in dyeing include techniques such as water-saving methods, low liquor ratio dyeing, waterless dyeing technologies, and energy-saving initiatives southsouthnorth.org. Innovations in textile dyeing technology are also advancing, with new methods like supercritical carbon dioxide dyeing and nanotechnology-based approaches offering potential for reduced environmental impact un.orgrefashion.fr. Implementing cleaner production practices can lead to both environmental improvements and economic benefits, such as increased production efficiency and reduced waste treatment and disposal costs cloudfront.netwisa.org.za.

Life Cycle Assessment (LCA) of C.I. Acid Blue 112 and its Industrial Applications

Life Cycle Assessment (LCA) is a methodology used to evaluate the potential environmental impacts and resource utilization of a product or process throughout its entire life cycle, from raw material extraction to end-of-life disposal cottoninc.commdpi.com. Applying LCA to dyes like this compound and their industrial applications, particularly in textiles, helps identify environmental hotspots and guides decision-making towards more sustainable practices chalmers.segnest.org.

LCA studies in the textile sector consider various stages, including fiber production, dyeing, finishing, use, and disposal cottoninc.comchalmers.se. For dyeing processes, LCA can compare the environmental performance of different dye formulations, application techniques, and treatment methods gnest.org. Key environmental impact categories evaluated in LCA include acidification potential and eutrophication potential, among others cottoninc.comlifecycleinitiative.org. While specific LCA studies focused solely on this compound were not extensively found, the principles of LCA are applied to acid dyes and textile dyeing processes in general to understand and mitigate their environmental burdens chalmers.segnest.org.

Standardization of Analytical Methods for Regulatory Compliance

Standardized analytical methods are crucial for monitoring wastewater quality and ensuring compliance with environmental regulations electramet.comwebflow.com. These methods provide a uniform approach to testing, ensuring that results are comparable across different facilities and regulatory bodies electramet.com. Organizations like the American Public Health Association (APHA), the American Water Works Association (AWWA), and the Water Environment Federation (WEF) publish comprehensive sets of procedures, such as the Standard Methods for the Examination of Water and Wastewater, which are globally recognized for water quality testing electramet.com.

For textile wastewater, analytical methods are used to measure parameters like color, COD, and the concentration of specific dyes researchgate.netelectrochemsci.org. While general standardized methods for water and wastewater analysis exist, the textile industry supply chain could benefit from the development of standardized analytical methods specifically for monitoring wastewater quality related to dyes webflow.com. Regulatory bodies like the EPA in the United States also publish approved analytical methods for compliance monitoring under environmental acts epa.gov. The development of analytical methods for regulatory purposes is also a focus for industry associations such as ETAD (Ecological and Toxicological Association of Dyes and Organic Pigments Manufacturers) etad.com.

Interactive Data Table: Environmental Parameters in Textile Wastewater

Parameter	Typical Range in Textile Effluent	Relevance to Dye Discharge
Color	High	Direct indicator of dye presence
Chemical Oxygen Demand (COD)	High	Measures organic pollutant load, including dyes
Biochemical Oxygen Demand (BOD)	Low to Moderate	Indicates biodegradable organic matter; dyes are often resistant
Total Suspended Solids (TSS)	Variable	Can include insoluble dye particles or auxiliaries
pH	Variable (often acidic or alkaline)	Influenced by dyeing process chemicals, affects dye solubility

Future Research Directions and Emerging Trends for C.i. Acid Blue 112

Development of Next-Generation Eco-Friendly Alternatives to C.I. Acid Blue 112

The demand for sustainable practices in the textile and other industries is a primary driver for research into eco-friendly alternatives to conventional synthetic dyes. While this compound is effective for its intended applications, its synthetic origin and potential environmental impact necessitate the exploration of greener substitutes.

Future research is focused on several key areas:

Natural Dyes: There is a resurgence of interest in dyes derived from natural sources such as plants, minerals, and invertebrates. hulaglobal.comfabriclore.com These dyes are often biodegradable and come from renewable resources. fabriclore.com Research is aimed at improving their color fastness and expanding their color palette. For instance, plants like indigo, turmeric, and eucalyptus, as well as materials like avocado stones and skin, are being explored for their dyeing properties. hulaglobal.comfabriclore.comtalu.earth A significant challenge lies in standardizing the dyeing process and ensuring color consistency, which often requires the use of metallic salts as mordants to bind the dye to the fabric. fabriclore.com

Salt-Free and Water-Based Dyes: Traditional dyeing processes often require large amounts of salt, which contributes to water pollution. scolorant.com The development of salt-free dyes that are water-soluble presents a more environmentally friendly option for coloring materials like cotton, wool, and silk. scolorant.com Similarly, water-based stains with zero or low volatile organic compounds (VOCs) are gaining popularity as they are less labor-intensive and eliminate hazardous material issues. concretedecor.net

Bio-based Synthetic Dyes: An emerging field is the synthesis of dyes from renewable bio-based feedstocks. This approach combines the scalability and consistency of synthetic dyes with the sustainability of natural sources. Research in this area involves leveraging cheminformatics and computational approaches to design and optimize the properties of these bio-inspired dyes before synthesis. ncsu.edu

Alternative Type	Source/Method	Key Advantages	Research Focus
Natural Dyes	Plants (e.g., Indigo, Turmeric, Eucalyptus), Invertebrates (e.g., Cochineal) hulaglobal.comfabriclore.comtalu.earth	Biodegradable, Renewable fabriclore.com	Improving color fastness, Expanding color range, Standardizing application fabriclore.com
Salt-Free Dyes	Water-soluble formulations scolorant.com	Eliminates salt in dyeing process, Reduces water pollution scolorant.com	Enhancing color penetration and vibrancy across various textiles scolorant.com
Water-Based Stains	Acrylic and lithium silicate products concretedecor.net	Low/Zero VOCs, Less labor-intensive, No hazardous cleanup concretedecor.net	Developing wider color palettes and improving durability concretedecor.net
Bio-based Dyes	Renewable feedstocks, Green synthesis methods ncsu.edu	Sustainable, Reduced environmental impact from production ncsu.edu	Computational design, Optimizing for waterless dyeing processes ncsu.edu

Advanced Sensor Development for On-site Detection of this compound

Effective environmental monitoring and quality control require rapid, sensitive, and portable methods for detecting dyes like this compound in various matrices, particularly in industrial wastewater. Future research is geared towards developing advanced sensors that can provide on-site, real-time analysis.

Key trends in sensor development include:

Electrochemical Sensors: These sensors offer high sensitivity and selectivity. mdpi.com Advancements focus on using chemically modified electrodes and nanomaterials like carbon nanotubes and graphene to enhance detection performance. mdpi.com These materials provide a high surface-area-to-volume ratio and can catalyze electron transfer, leading to improved analytical capabilities. mdpi.com

Optical and Fiber-Optic Sensors: Spectrophotometric analysis using fiber optics presents a cost-effective method for detecting dyes in water. azooptics.com Recent developments include sensors using light-diffusing fibers that can identify and quantify specific dyes, even in mixtures, by analyzing their unique absorption spectra. azooptics.com Other optical sensors utilize fluorescent dyes doped into sol-gel matrices, which can be coupled with fiber optics for remote sensing. acs.org

Surface-Enhanced Raman Scattering (SERS) Sensors: SERS-based sensors provide extremely sensitive detection, down to the molecular level. nih.gov This technique avoids complex sample preparation and the use of toxic reagents. The development of handheld Raman systems could enable fast, on-site detection of dye leakage or contamination. nih.gov

Photon Detection Technology: Highly sensitive detectors capable of sensing single photons of light can detect dyes dissolved in water at concentrations as low as single-digit parts per billion. oceantools.co.uk This technology is particularly useful for detecting very small leaks from subsea infrastructure or monitoring industrial processes. oceantools.co.uk

Sensor Technology	Principle of Operation	Key Features	Future Research Direction
Electrochemical Sensors	Measures changes in electrical properties due to dye interaction with a modified electrode. mdpi.com	High sensitivity and selectivity, potential for miniaturization. mdpi.com	Integration of novel nanomaterials and polymers for enhanced performance. mdpi.com
Fiber-Optic Sensors	Spectrophotometric analysis of light absorption through a liquid sample. azooptics.com	Cost-effective, capable of distributed and remote sensing. azooptics.com	Tailoring sensor technology to detect a wider range of organic pollutants and heavy metals. azooptics.com
SERS Sensors	Enhancement of Raman scattering signal of molecules adsorbed on nanostructured surfaces. nih.gov	Extremely high sensitivity, molecular-level detection, no need for extensive sample prep. nih.gov	Integration into portable, handheld devices for rapid field analysis. nih.gov
Photon Detection Sensors	Amplification of fluorescence from agitated dye molecules using high-power LEDs and filters. oceantools.co.uk	Detection at parts-per-billion levels, ambient light suppression. oceantools.co.uk	Application in detecting a wider range of fluorescent tracer dyes and hydrocarbons. oceantools.co.uk

Synergistic Approaches in Dye Application and Environmental Treatment

Future research aims to create more efficient and sustainable processes by combining different technologies for both dye application and wastewater treatment. This "synergistic" approach seeks to enhance performance, reduce costs, and minimize environmental impact.

In Dye Application: Research is exploring waterless dyeing technologies, such as supercritical carbon dioxide dyeing, which minimizes wastewater production and chemical discharge. ncsu.edu The development of dyes optimized for these advanced application methods is a key area of investigation.

In Environmental Treatment: The combination of different advanced oxidation processes (AOPs) is a promising avenue for the complete mineralization of dyes like this compound. For example, sonophotocatalysis, which combines ultrasound and light with a photocatalyst, has shown a significant synergistic effect, leading to faster and more efficient degradation of organic dyes than either sonocatalysis or photocatalysis alone. mdpi.com Another study on the related Acid Blue 113 dye demonstrated that a thermally activated persulfate system combined with a ZnO-coated granular activated carbon catalyst resulted in a higher removal efficiency than either method used individually. epa.gov The use of biochar, a sustainable adsorbent, is also being investigated for its role in integrated treatment systems. researchgate.net

Interdisciplinary Research Integrating Materials Science, Environmental Engineering, and Computational Chemistry

Addressing the complex challenges associated with synthetic dyes requires a departure from siloed research. The future lies in a deeply integrated, interdisciplinary approach that combines expertise from various scientific and engineering fields.

Materials Science: This field contributes to the development of novel materials, such as advanced catalysts for dye degradation, new adsorbent materials like functionalized biochar, and innovative sensor components. researchgate.netyale.edu Research into the relationship between a pigment's composition and its photocatalytic behavior is bridging the gap between materials engineering and conservation science. mdpi.com

Environmental Engineering: Environmental engineers are crucial for designing and implementing effective wastewater treatment systems, assessing the environmental fate and transport of dyes, and developing sustainable solutions for pollution control. yale.edu Their work involves creating technologies to reduce human exposure to waterborne contaminants and designing green chemistry approaches. yale.edu

Computational Chemistry: This discipline plays a vital role in accelerating research and development. Advanced computational methods can predict the properties of new dye molecules, model their interactions with textile fibers, and elucidate degradation pathways. ncsu.edugexinonline.com The interplay between computational chemistry and experimental spectroscopy is essential for identifying new molecules and understanding their behavior. gexinonline.com

This collaborative approach, which brings together experts from distinct but complementary fields, is essential for tackling complex societal problems at the intersection of water, energy, and materials. nih.gov Such interdisciplinary work fosters the development of innovative solutions, from designing greener dyes to creating more efficient and sustainable industrial processes. ncsu.edunih.gov

Conclusion: Synthesis of Knowledge and Outlook for C.i. Acid Blue 112 Research

Summary of Key Academic Findings and Research Contributions

Academic research on acid dyes, including C.I. Acid Blue 112, often focuses on their application in dyeing processes and their environmental fate. Studies have investigated the kinetics and thermodynamics of dyeing protein fibers with acid dyes. For instance, research on C.I. Acid Blue 106, another acid dye, has explored the dyeing mechanism on wool, identifying models like the modified Cegarra-Puente model as best fitting experimental data for dye exhaustion and fixation. nanochemres.orgnanochemres.org These studies provide insights into the diffusion and adsorption processes of acid dyes onto fibers, which are fundamental to optimizing dyeing efficiency and reducing dye loss in effluent. nanochemres.orgnanochemres.org

While specific detailed academic findings solely centered on this compound's synthesis or novel applications beyond its traditional uses were not extensively highlighted in the immediate search results, research on related acid dyes provides a framework for understanding the academic contributions in this class of compounds. Studies on the degradation of azo dyes, which constitute a large group of synthetic dyes and share structural characteristics with some acid dyes, are also relevant. mdpi.commdpi.com Research into bacterial degradation pathways, for example, has identified enzymes like azoreductase and laccase as crucial for breaking down the azo bonds in dyes like C.I. Acid Blue 113, offering potential bioremediation strategies. mdpi.commdpi.com This indicates a research focus on the environmental persistence and breakdown of such compounds.

Identification of Knowledge Gaps and Future Research Imperatives

Despite the existing research on acid dyes, several knowledge gaps regarding this compound can be inferred. Detailed studies specifically on the synthesis pathways of this compound, aiming for more sustainable or efficient methods, were not prominently found. While the general chemical structure and properties are known ontosight.ai, in-depth academic exploration into novel synthetic routes or modifications to enhance specific properties (e.g., lightfastness, washfastness) without compromising environmental impact could be a future research imperative.

Furthermore, while the application in traditional areas like textile dyeing is established ontosight.ai, research into entirely new or niche applications for this compound, potentially leveraging its specific chemical structure or properties in advanced materials or technologies (excluding biomedical applications as per exclusion criteria), represents a potential knowledge gap.

The environmental fate and degradation of this compound specifically, beyond general discussions on acid dyes or related azo dyes, could also benefit from further dedicated research. While studies on the degradation of other dyes exist iwra.orgresearchgate.net, specific pathways and efficient remediation strategies for this compound under various environmental conditions could be explored in more detail.

Broader Implications of this compound Research for Sustainable Chemical Industries

Research on dyes like this compound has broader implications for the development of more sustainable chemical industries, particularly in sectors like textiles and paper. The focus on understanding dyeing kinetics and thermodynamics contributes to optimizing dye uptake onto fibers, thereby reducing the concentration of dye remaining in wastewater effluent. nanochemres.orgnanochemres.org This directly supports the goal of minimizing water pollution from dyeing processes.

Furthermore, research into the degradation of dyes, even those structurally related to this compound, is crucial for developing effective wastewater treatment methods. mdpi.commdpi.com Exploring biological or advanced oxidation processes to break down persistent dye molecules helps mitigate their environmental impact. iwra.orgresearchgate.net

The pursuit of more sustainable synthesis routes for dyes is another significant implication. Although specific research on sustainable synthesis of this compound was not highlighted, the general drive within the chemical industry is towards greener chemistry principles, which would apply to the production of all synthetic dyes. This includes using less hazardous raw materials, minimizing waste generation, and improving energy efficiency in manufacturing processes.

Ultimately, research focused on the efficient application and effective removal or degradation of dyes like this compound is integral to transitioning towards a more sustainable chemical industry, reducing the environmental footprint associated with coloration processes.

Q & A

Q. Methodological Guidance

• Standardize adsorbent pretreatment (e.g., calcination, acid washing) .
• Report exact dye concentrations (mg/L), adsorbent dosages (g/L), and contact times.
• Validate adsorption capacity (q_e) with triplicate runs and calculate uncertainty margins .
• Share raw data and instrument calibration details in supplementary materials .

How can researchers design experiments to investigate the photocatalytic degradation efficiency of this compound?

Advanced Research Question

• Use a UV/visible light reactor with controlled irradiance (e.g., 365 nm, 30 W/m²).
• Optimize catalyst loading (e.g., TiO₂ at 0.5–2 g/L) and monitor dye concentration via HPLC .
• Include scavengers (e.g., isopropanol for •OH radicals) to elucidate degradation mechanisms .
• Compare pseudo-first-order rate constants across trials to assess catalyst efficiency .

What analytical techniques are critical for assessing the environmental impact of this compound in wastewater?

Q. Methodological Guidance

• Toxicity : Perform Daphnia magna bioassays to determine LC₅₀ values .
• Persistence : Use TOC analysis to quantify mineralization during degradation .
• Byproduct Identification : Apply LC-QTOF-MS for non-target screening of degradation products .

How should researchers address discrepancies in reported molar extinction coefficients (ε) for this compound?

Advanced Research Question
Variations in ε often stem from solvent polarity or instrument calibration. Calibrate spectrophotometers using certified standards (e.g., potassium dichromate). Report solvent composition (e.g., water vs. ethanol) and path length (e.g., 1 cm cuvettes) . Validate results against literature values for similar anthraquinone dyes .

What computational methods support the molecular modeling of this compound’s interactions with biomolecules?

Advanced Research Question

• Docking Studies : Use AutoDock Vina to simulate dye-protein interactions (e.g., binding to serum albumin) .
• DFT Calculations : Optimize molecular geometry at the B3LYP/6-31G* level to predict electronic transitions and redox potentials .
• Compare computational λ_max values with experimental UV-Vis data to validate models .

What protocols ensure ethical and rigorous data reporting in studies involving this compound?

Q. Methodological Guidance

• Adhere to FAIR principles (Findable, Accessible, Interoperable, Reusable) for data sharing .
• Disclose conflicts of interest and funding sources in the "Acknowledgments" section .
• Cite primary sources for synthesis protocols and characterization data, avoiding non-peer-reviewed platforms .